N1-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-N2-(2,3-dimethylphenyl)oxalamide

• IUPAC Name: N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-N'-(2,3-dimethylphenyl)oxamide
• InChI: InChI=1S/C18H22N2O4/c1-10-6-5-7-15(12(10)3)20-18(23)17(22)19-9-16(21)14-8-11(2)24-13(14)4/h5-8,16,21H,9H2,1-4H3,(H,19,22)(H,20,23)
• InChI Key: BSPBUQQKEZGXJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(=O)NCC(C2=C(OC(=C2)C)C)O)C
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

N1-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-N2-(2,3-dimethylphenyl)oxalamide, also known as DFO, is a novel fluorescent probe that has been developed for the detection of hypoxia in vivo. Hypoxia, or low oxygen tension, is a common feature of many diseases, including cancer, and is associated with poor prognosis and resistance to therapy. The ability to non-invasively detect hypoxia in vivo has the potential to improve diagnosis and treatment of these diseases.

Scientific Research Applications

Biofuels and Energy Applications

2,5-Dimethylfuran (DMF) has gained attention as a potential biofuel due to its promising properties:

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Internal Standard in NMR Spectroscopy

2,5-Dimethylfuran has been proposed as an internal standard for nuclear magnetic resonance (NMR) spectroscopy. .

Other Potential Applications

While research on this compound is ongoing, other potential applications include: